Cas no 1532639-71-6 (1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol)

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol structure

1532639-71-6 structure

Product Name:1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol

CAS No:1532639-71-6

MF:C₇H₈ClF₃N₂O

MW:228.599431037903

CID:6003245

PubChem ID:80134034

Update Time:2024-01-12

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol
- 1532639-71-6
- EN300-1939035
- AKOS018695490
- Inchi： 1S/C7H8ClF3N2O/c1-3-4(5(14)7(9,10)11)6(8)13(2)12-3/h5,14H,1-2H3
- InChI Key： RURJPYZIGPABLY-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C)=NN1C)C(C(F)(F)F)O

Computed Properties

Exact Mass: 228.0277251g/mol
Monoisotopic Mass: 228.0277251g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 38Å²

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1939035-0.05g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol	1532639-71-6		0.05g	$768.0	2023-09-17
Enamine	EN300-1939035-0.1g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol	1532639-71-6		0.1g	$804.0	2023-09-17
Enamine	EN300-1939035-0.25g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol	1532639-71-6		0.25g	$840.0	2023-09-17
Enamine	EN300-1939035-0.5g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol	1532639-71-6		0.5g	$877.0	2023-09-17
Enamine	EN300-1939035-1.0g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol	1532639-71-6		1g	$884.0	2023-06-03
Enamine	EN300-1939035-2.5g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol	1532639-71-6		2.5g	$1791.0	2023-09-17
Enamine	EN300-1939035-5.0g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol	1532639-71-6		5g	$2566.0	2023-06-03
Enamine	EN300-1939035-10.0g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol	1532639-71-6		10g	$3807.0	2023-06-03
Enamine	EN300-1939035-1g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol	1532639-71-6		1g	$914.0	2023-09-17
Enamine	EN300-1939035-5g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol	1532639-71-6		5g	$2650.0	2023-09-17

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

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